Cas no 2098107-75-4 (2-(1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile)

• Product Name: 2-(1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile
• CAS No: 2098107-75-4
• MF: C₁₀H₁₀F₃N₃
• MW: 229.2017121315
• CID: 5728819
• PubChem ID: 121210684
• Update Time: 2025-06-25

2-(1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[2-(cyclopropylmethyl)-5-(trifluoromethyl)pyrazol-3-yl]acetonitrile
• 2098107-75-4
• F2198-0217
• AKOS026720765
• 2-(1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile
• 1H-Pyrazole-5-acetonitrile, 1-(cyclopropylmethyl)-3-(trifluoromethyl)-

• Inchi： 1S/C10H10F3N3/c11-10(12,13)9-5-8(3-4-14)16(15-9)6-7-1-2-7/h5,7H,1-3,6H2
• InChI Key： LQZAPBZBEJPFCP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC#N)N(CC2CC2)N=1)(F)F

Computed Properties

• Exact Mass: 229.08268182g/mol
• Monoisotopic Mass: 229.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 309.5±37.0 °C(Predicted)
• pka: -1.48±0.10(Predicted)

Additional information on 2-(1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile

Introduction to 2-(1-(cyclopropylmethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile and Its Significance in Modern Chemical Biology

2-(1-(cyclopropylmethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile, with the CAS number 2098107-75-4, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This heterocyclic nitrile derivative has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The compound's molecular architecture, characterized by a pyrazole core functionalized with a cyclopropylmethyl group and a trifluoromethyl substituent, positions it as a promising candidate for further investigation.

The pyrazole moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the cyclopropylmethyl group introduces rigidity to the molecule, which can enhance binding affinity and selectivity. Additionally, the trifluoromethyl group is a common pharmacological moiety that can modulate metabolic stability, lipophilicity, and electronic properties, thereby influencing the compound's overall biological activity.

In recent years, there has been a surge in research focused on developing small molecules that can modulate inflammatory pathways. Pyrazole derivatives have been extensively studied for their potential to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. The compound in question, 2-(1-(cyclopropylmethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile, has shown promise in preclinical studies as a modulator of these pathways. Its ability to interact with target proteins in a manner that reduces inflammation makes it an attractive candidate for further development.

Beyond its potential role in anti-inflammatory applications, this compound has also been explored for its antimicrobial properties. The structural features of the pyrazole ring and the attached functional groups contribute to its ability to disrupt microbial cell membranes and inhibit essential metabolic processes. This has led to interest in its use as an alternative therapeutic agent against drug-resistant bacteria, a critical issue in modern medicine.

The synthesis of 2-(1-(cyclopropylmethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. The introduction of the cyclopropylmethyl group requires careful consideration of reaction conditions to ensure high yield and purity. Similarly, the incorporation of the trifluoromethyl group necessitates specialized reagents and techniques to achieve optimal results. These synthetic challenges underscore the importance of expertise in organic chemistry when working with complex molecular structures.

The pharmacokinetic properties of 2-(1-(cyclopropylmethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile are another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a therapeutic agent. Preliminary studies suggest that the presence of the cyclopropylmethyl and trifluoromethyl groups may influence these processes, making it essential to conduct comprehensive ADME studies before advancing into clinical trials.

In conclusion, 2-(1-(cyclopropylmethyl-3-(trifluoromethyl strong >)-1H-pyrazol-5-yl)acetonitrile (CAS number < strong >2098107-75-4 strong >) is a compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it a promising candidate for further investigation in areas such as anti-inflammatory therapy and antimicrobial applications. As research continues to uncover new insights into its biological activity and pharmacokinetic properties, this compound is poised to play a valuable role in the development of novel therapeutic agents.